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Compound of Interest

4E-Deacetylchromolaenide 4'-O-
Compound Name:
acetate

cat. No.: B12362595

An In-depth Technical Guide on 4E-Deacetylchromolaenide 4'-O-acetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological
activity, and experimental protocols related to 4E-Deacetylchromolaenide 4'-O-acetate, a
sesquiterpene lactone of interest in phytochemical and pharmacological research.

Core Molecular Information

4E-Deacetylchromolaenide 4'-O-acetate is a natural product with the following key identifiers:
e Molecular Formula: C22H2807[1]

e Molecular Weight: 404.5 g/mol [1]

e CAS Number: 104736-09-6

Property Value Reference
Molecular Formula C22H2507 [1]
Molecular Weight 404.5 g/mol [1]

CAS Number 104736-09-6
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Biological Activity

Research has indicated that 4E-Deacetylchromolaenide 4'-O-acetate exhibits cytotoxic
activity against various cancer cell lines. This makes it a compound of interest for further
investigation in oncology drug discovery. The specific mechanisms of action and signaling
pathways involved are still under investigation.

Experimental Protocols
Isolation and Purification of 4E-Deacetylchromolaenide
4'-O-acetate

The following is a generalized workflow for the isolation and purification of 4E-
Deacetylchromolaenide 4'-O-acetate from plant material, based on common phytochemical
extraction techniques.
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Extraction

Air-dried and Powdered Plant Material

Maceration with Organic Solvent (e.g., Dichloromethane/Methanol)

Crude Extract

Fractionation

Solvent-Solvent Partitioning

Generation of Fractions (e.g., n-hexane, ethyl acetate, butanol)

Purification

[Column Chromatography (Silica GeID

;

[Preparative HPLC]

;

Esolated 4E-Deacetylchromolaenide 4'-O-acetate)

Structural Elucidation

Spectroscopic Analysis (NMR, MS)

Click to download full resolution via product page
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Caption: Workflow for the Isolation and Characterization of 4E-Deacetylchromolaenide 4'-O-
acetate.

Cytotoxicity Assay

The following protocol outlines a typical in vitro cytotoxicity assay to evaluate the efficacy of 4E-
Deacetylchromolaenide 4'-O-acetate against cancer cell lines.
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Cell Culture

Seeding of Cancer Cells in 96-well plates

Incubation (24h)

Treatment

Addition of 4E-Deacetylchromolaenide 4'-O-acetate (various concentrations)

Incubation (48-72h)

Viability Assessment

Y
[Addition of MTT Reagena

Gncubation (4h)j

@ddition of Solubilizing Agent (e.g., DMSOD

l

@Ieasurement of Absorbance (e.g., at 570 an

Data Analysis
A4

Calculation of IC50 values

Click to download full resolution via product page

Caption: Experimental Workflow for a Typical MTT-based Cytotoxicity Assay.
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Signaling Pathways

Currently, there is limited publicly available information detailing the specific signaling pathways
modulated by 4E-Deacetylchromolaenide 4'-O-acetate. Further research is required to
elucidate its mechanism of action at the molecular level.

Conclusion

4E-Deacetylchromolaenide 4'-O-acetate is a sesquiterpene lactone with a molecular weight
of 404.5 g/mol and a molecular formula of C22H2807. Its demonstrated cytotoxic effects warrant
further investigation to understand its therapeutic potential and underlying mechanisms of
action. The experimental workflows provided in this guide offer a foundation for researchers to
build upon in their studies of this and similar natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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